Cas no 82864-25-3 (Ethyl L-octahydroindole-2-carboxylateHCl)

• Product Name: Ethyl L-octahydroindole-2-carboxylateHCl
• CAS No: 82864-25-3
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 60514
• PubChem ID: 45357645
• Update Time: 2025-11-02

Ethyl L-octahydroindole-2-carboxylateHCl Chemical and Physical Properties

Names and Identifiers

• (2S,3aS,7aS)-Ethyl octahydro-1H-indole-2-carboxylate hydrochloride
• (2S,3aS,7aS)-Octahydro-1H-indole-2-carboxylic acid ethyl ester hydrochloride
• Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate hydrochloride
• Ethyl L-octahydroindole-2-carboxylate Hydrochloride
• ethyl (2S,3aS,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylate,hydrochloride
• Ethyl L-Octahydroindole-2-carboxylate HCl
• 1H-Indole-2-carboxylic acid, octahydro-, ethyl ester, hydrochloride, [2S-(2α,3aβ,7aβ)]- (ZCI)
• Ethyl (2S,3aS,7aS)-octahydro-1H-indole-2-carboxylate--hydrogen chloride (1/1)
• AKOS015962385
• DTXSID20669991
• 82864-25-3
• SCHEMBL7158332
• ethyl (2S,3aS,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylate;hydrochloride
• AC-16896
• Ethyl L-octahydroindole-2-carboxylateHCl

• Inchi： 1S/C11H19NO2.ClH/c1-2-14-11(13)10-7-8-5-3-4-6-9(8)12-10;/h8-10,12H,2-7H2,1H3;1H/t8-,9-,10-;/m0./s1
• InChI Key： TWGKMVURZNPDDC-PUBMXKGKSA-N
• SMILES： C([C@H]1N[C@H]2CCCC[C@H]2C1)(=O)OCC.Cl

Computed Properties

• Exact Mass: 233.11800
• Monoisotopic Mass: 233.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• PSA: 38.33000
• LogP: 2.60100

Ethyl L-octahydroindole-2-carboxylateHCl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl L-octahydroindole-2-carboxylateHCl

Comprehensive Guide to Ethyl L-octahydroindole-2-carboxylate HCl (CAS No. 82864-25-3): Properties, Applications, and Market Insights

Ethyl L-octahydroindole-2-carboxylate HCl (CAS No. 82864-25-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This chiral indole derivative is widely recognized for its potential as a building block in drug synthesis, particularly in the development of central nervous system (CNS) therapeutics. The compound's unique octahydroindole scaffold makes it valuable for creating bioactive molecules with enhanced stereochemical control.

The growing interest in Ethyl L-octahydroindole-2-carboxylate hydrochloride stems from its versatile applications in medicinal chemistry. Researchers are particularly focused on its role in developing neuromodulators and psychoactive compounds, aligning with current trends in neuropharmacology research. The compound's ethyl ester group and protonated nitrogen in the HCl salt form contribute to its improved solubility and stability, making it preferable for various pharmaceutical formulations.

From a chemical perspective, 82864-25-3 exhibits several noteworthy characteristics. The octahydroindole core provides a rigid, bicyclic structure that can influence the conformational properties of resulting molecules. This structural feature is particularly valuable in drug design, where molecular shape significantly impacts biological activity and receptor binding. The compound's chiral center at the 2-position also makes it crucial for developing enantioselective compounds, a hot topic in modern asymmetric synthesis.

The synthesis of Ethyl L-octahydroindole-2-carboxylate HCl typically involves stereoselective hydrogenation of corresponding indole derivatives, followed by esterification and salt formation. Recent advancements in catalytic hydrogenation techniques have improved the yield and purity of this compound, addressing common challenges in large-scale production. These process improvements are particularly relevant given the increasing demand for high-purity chiral intermediates in pharmaceutical manufacturing.

In the current market landscape, CAS 82864-25-3 has seen growing demand from contract research organizations and pharmaceutical developers. The compound's applications extend beyond CNS drugs to potential use in cardiovascular therapeutics and metabolic disorder treatments. This broad applicability aligns with industry trends toward multitarget drug development, where single scaffolds are engineered to address multiple biological pathways.

Quality control for Ethyl L-octahydroindole-2-carboxylate hydrochloride typically involves advanced analytical techniques such as HPLC, chiral chromatography, and mass spectrometry. The pharmaceutical industry's increasing emphasis on impurity profiling has driven improvements in the characterization of this compound, particularly regarding its stereochemical purity and residual solvent content. These quality parameters are critical for regulatory compliance in drug substance manufacturing.

From a regulatory standpoint, 82864-25-3 is generally classified as a non-hazardous chemical intermediate when handled properly. However, appropriate laboratory safety protocols should always be followed during its use. The compound's stability data and storage conditions are important considerations for research facilities and manufacturing plants handling this material.

The future outlook for Ethyl L-octahydroindole-2-carboxylate HCl appears promising, with ongoing research exploring its potential in new drug candidates. The compound's versatility as a chiral synthon positions it well for emerging applications in personalized medicine and targeted therapies. As the pharmaceutical industry continues to prioritize stereochemically complex molecules, the demand for high-quality 82864-25-3 is expected to grow correspondingly.

For researchers considering Ethyl L-octahydroindole-2-carboxylate hydrochloride for their projects, several key factors should be evaluated. These include the compound's optical purity, solubility characteristics, and compatibility with various reaction conditions. Recent publications have demonstrated innovative uses of this building block in multicomponent reactions and cascade syntheses, highlighting its potential in streamlined drug discovery processes.

In conclusion, CAS 82864-25-3 represents an important chiral intermediate with diverse applications in modern pharmaceutical research. Its unique octahydroindole structure combined with the ethyl ester functionality offers numerous possibilities for molecular design and drug development. As the scientific community continues to explore complex heterocyclic compounds for therapeutic applications, Ethyl L-octahydroindole-2-carboxylate HCl is poised to remain a valuable tool for medicinal chemists and pharmaceutical researchers worldwide.